Cas no 1003043-25-1 (2-(Tert-Butoxycarbonyl)Phenylboronic acid)

2-(Tert-Butoxycarbonyl)Phenylboronic acid structure

1003043-25-1 structure

Product Name:2-(Tert-Butoxycarbonyl)Phenylboronic acid

CAS No:1003043-25-1

MF:C₁₁H₁₅BO₄

MW:222.045403718948

CID:840161

Update Time:2026-04-29

2-(Tert-Butoxycarbonyl)Phenylboronic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Tert-Butoxycarbonyl)Phenylboronic acid
- (2-{[(2-Methyl-2-propanyl)oxy]carbonyl}phenyl)boronic acid
- Inchi： InChI=1S/C11H15BO4/c1-11(2,3)16-10(13)8-6-4-5-7-9(8)12(14)15/h4-7,14-15H,1-3H3
- InChI Key： NGCHASOIZPPFBK-UHFFFAOYSA-N
- SMILES： CC(C)(C)OC(=O)C1=CC=CC=C1B(O)O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4

2-(Tert-Butoxycarbonyl)Phenylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR00028M-250mg	Benzoic acid, 2-borono-, 1-(1,1-dimethylethyl) ester	1003043-25-1	95%	250mg	$500.00	2025-02-12
Aaron	AR00028M-1g	Benzoic acid, 2-borono-, 1-(1,1-dimethylethyl) ester	1003043-25-1	95%	1g	$800.00	2025-02-12
A2B Chem LLC	AA01802-500mg	Benzoic acid, 2-borono-, 1-(1,1-dimethylethyl) ester	1003043-25-1	95%	500mg	$131.00	2024-04-20
A2B Chem LLC	AA01802-1g	Benzoic acid, 2-borono-, 1-(1,1-dimethylethyl) ester	1003043-25-1	95%	1g	$152.00	2024-04-20
A2B Chem LLC	AA01802-5g	Benzoic acid, 2-borono-, 1-(1,1-dimethylethyl) ester	1003043-25-1	95%	5g	$377.00	2024-01-05
abcr	AB603289-1g	2-(t-Butoxycarbonyl)phenylboronic acid; .	1003043-25-1		1g	€152.00	2025-04-22
abcr	AB603289-5g	2-(t-Butoxycarbonyl)phenylboronic acid; .	1003043-25-1		5g	€474.70	2024-07-19
abcr	AB603289-10g	2-(t-Butoxycarbonyl)phenylboronic acid; .	1003043-25-1		10g	€769.30	2024-07-19
abcr	AB603289-25g	2-(t-Butoxycarbonyl)phenylboronic acid; .	1003043-25-1		25g	€1458.70	2024-07-19

2-(Tert-Butoxycarbonyl)Phenylboronic acid Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535

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